Cas no 2034327-79-0 (4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide)

• Product Name: 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide
• CAS No: 2034327-79-0
• MF: C₁₉H₁₄F₃N₅O
• MW: 385.3426
• CID: 5352213
• Update Time: 2025-10-30

4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-pyrrol-1-yl-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]benzamide
• 4-(1H-pyrrol-1-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide
• 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide

• Inchi： 1S/C19H14F3N5O/c20-19(21,22)15-4-3-11-27-16(24-25-17(15)27)12-23-18(28)13-5-7-14(8-6-13)26-9-1-2-10-26/h1-11H,12H2,(H,23,28)
• InChI Key： ZPGSYUBDCFITMX-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])N2C1=NN=C2C([H])([H])N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=C([H])C([H])=C1[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• XLogP3: 3.3
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide

Comprehensive Analysis of 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide (CAS 2034327-79-0): Structure, Applications, and Research Insights

The compound 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide, identified by its CAS number 2034327-79-0, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a benzamide core with a triazolopyridine scaffold, further modified by a trifluoromethyl group and a pyrrole substituent. This unique architecture has garnered attention in drug discovery circles, particularly for its potential as a kinase inhibitor or allosteric modulator.

Recent trends in medicinal chemistry highlight growing interest in triazolopyridine derivatives, with researchers frequently searching for "novel triazolopyridine-based therapeutics" or "CF3-substituted heterocycles in drug design." The presence of the trifluoromethyl group in this compound addresses current pharmaceutical needs for improved metabolic stability and membrane permeability, answering common queries about "fluorine in bioactive molecules" and "strategies to enhance drug-like properties."

The benzamide-pyrrole-triazolopyridine hybrid structure of 2034327-79-0 offers multiple points for structural optimization, making it valuable for structure-activity relationship (SAR) studies. Computational chemistry analyses suggest potential interactions with various biological targets, particularly those involving ATP-binding sites. This aligns with frequent search terms like "small molecule protein interactions" and "rational drug design approaches."

From a synthetic chemistry perspective, the preparation of 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide involves challenging transformations that have become hot topics in organic methodology development. Researchers often investigate "efficient triazole formation methods" and "selective N-alkylation techniques," both relevant to this compound's synthesis.

In material science applications, the extended π-conjugated system of this molecule suggests possible utility in organic electronic devices. The combination of electron-rich (pyrrole) and electron-deficient (triazolopyridine) moieties creates an interesting push-pull system, addressing searches for "new organic semiconductors" and "heterocyclic materials for optoelectronics."

Analytical characterization of CAS 2034327-79-0 presents specific challenges that have become educational reference points. Common queries include "NMR interpretation of triazolopyridines" and "mass spectrometry of fluorinated compounds," reflecting the compound's value as a case study in advanced analytical chemistry training.

The stability profile of this benzamide derivative under various conditions has prompted investigations into "solid-state stability of drug candidates" and "formulation strategies for labile compounds." Its trifluoromethyl group contributes to both stability considerations and the growing field of "fluorine in medicinal chemistry," a consistently high-interest topic in pharmaceutical research.

Patent literature reveals increasing protection of similar structures, with innovators searching for "novel triazolopyridine IP landscape" and "freedom-to-operate analysis for heterocyclic compounds." The specific substitution pattern of 2034327-79-0 offers distinct intellectual property advantages in crowded chemical space.

Environmental fate studies of such compounds address emerging concerns about "persistent organic pollutants" and "green chemistry approaches to heterocycle synthesis." The trifluoromethyl group in particular raises questions about biodegradation pathways, making this compound relevant to environmental chemistry discussions.

In conclusion, 4-(1H-pyrrol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolopyridin-3-yl]methyl}benzamide serves as a multifaceted research tool bridging medicinal chemistry, materials science, and synthetic methodology development. Its CAS 2034327-79-0 designation marks it as a structurally unique entity with broad interdisciplinary applications, continuing to generate interest across multiple scientific domains.